5,6-Dihydro-6-(3-methoxypropyl)-4-(propylamino)-4H-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide
Overview
Description
L-693612 is a compound known for its role as an inhibitor of carbonic anhydrase . Carbonic anhydrase is an enzyme that catalyzes the conversion of carbon dioxide and water to bicarbonate and protons, a reaction that is crucial in various physiological processes.
Preparation Methods
The synthesis of L-693612 involves several steps, including the preparation of intermediates and the final coupling reactions. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .
Chemical Reactions Analysis
L-693612 undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another.
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of L-693612 may result in the formation of sulfoxides or sulfones .
Scientific Research Applications
L-693612 has been extensively studied for its applications in various fields:
Mechanism of Action
L-693612 exerts its effects by inhibiting the activity of carbonic anhydrase. This enzyme is involved in the regulation of acid-base balance and fluid secretion in various tissues. By inhibiting carbonic anhydrase, L-693612 reduces the production of bicarbonate and protons, leading to a decrease in fluid secretion and intraocular pressure . The molecular targets of L-693612 include the active site of carbonic anhydrase, where it binds and prevents the enzyme from catalyzing its reaction .
Comparison with Similar Compounds
L-693612 is unique in its high affinity and specificity for carbonic anhydrase compared to other inhibitors. Similar compounds include:
Acetazolamide: Another carbonic anhydrase inhibitor used to treat glaucoma and altitude sickness.
Methazolamide: Similar to acetazolamide but with a longer duration of action.
Dorzolamide: A topical carbonic anhydrase inhibitor used to reduce intraocular pressure in glaucoma patients.
L-693612 stands out due to its potent inhibitory activity and its potential for use in both oral and topical formulations .
Properties
CAS No. |
138302-29-1 |
|---|---|
Molecular Formula |
C14H24N2O5S3 |
Molecular Weight |
396.6 g/mol |
IUPAC Name |
6-(3-methoxypropyl)-7,7-dioxo-4-(propylamino)-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide |
InChI |
InChI=1S/C14H24N2O5S3/c1-3-6-16-12-8-10(5-4-7-21-2)23(17,18)14-11(12)9-13(22-14)24(15,19)20/h9-10,12,16H,3-8H2,1-2H3,(H2,15,19,20) |
InChI Key |
JNPHBSXNRNBLCV-UHFFFAOYSA-N |
Canonical SMILES |
CCCNC1CC(S(=O)(=O)C2=C1C=C(S2)S(=O)(=O)N)CCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
